Cas no 2060057-17-0 (2-{8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane-8-yl}acetyl chloride)

2-{8-Azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride is a specialized organic compound featuring a unique spirocyclic structure combining an azaspirobicyclo[3.2.1]octane core with a cyclopropane moiety. The acetyl chloride functional group enhances its reactivity, making it a valuable intermediate in synthetic chemistry, particularly for amide or ester formation. Its rigid spirocyclic framework offers steric and electronic advantages, potentially improving selectivity in complex reactions. This compound is suited for applications in pharmaceutical and agrochemical research, where its structural complexity may contribute to the development of novel bioactive molecules. Handling requires standard precautions for acyl chlorides, including moisture-free conditions to prevent hydrolysis.
2-{8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane-8-yl}acetyl chloride structure
2060057-17-0 structure
Product Name:2-{8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane-8-yl}acetyl chloride
CAS No:2060057-17-0
MF:C11H16ClNO
MW:213.703842163086
MDL:MFCD30476640
CID:5212683
PubChem ID:137701804
Update Time:2025-10-21

2-{8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane-8-yl}acetyl chloride Chemical and Physical Properties

Names and Identifiers

    • INDEX NAME NOT YET ASSIGNED
    • 2-{8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane-8-yl}acetyl chloride
    • MDL: MFCD30476640
    • Inchi: 1S/C11H16ClNO/c12-10(14)7-13-8-1-2-9(13)6-11(5-8)3-4-11/h8-9H,1-7H2
    • InChI Key: UWGHGKWCMVKGNI-UHFFFAOYSA-N
    • SMILES: C(N1C2CCC1CC1(CC1)C2)C(=O)Cl

2-{8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane-8-yl}acetyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01062989-1g
2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride
2060057-17-0 95%
1g
¥7441.0 2023-03-11
Enamine
EN300-318593-0.05g
2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride
2060057-17-0 95.0%
0.05g
$1261.0 2025-03-19
Enamine
EN300-318593-0.1g
2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride
2060057-17-0 95.0%
0.1g
$1320.0 2025-03-19
Enamine
EN300-318593-0.25g
2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride
2060057-17-0 95.0%
0.25g
$1381.0 2025-03-19
Enamine
EN300-318593-0.5g
2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride
2060057-17-0 95.0%
0.5g
$1440.0 2025-03-19
Enamine
EN300-318593-1.0g
2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride
2060057-17-0 95.0%
1.0g
$1500.0 2025-03-19
Enamine
EN300-318593-2.5g
2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride
2060057-17-0 95.0%
2.5g
$2940.0 2025-03-19
Enamine
EN300-318593-5.0g
2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride
2060057-17-0 95.0%
5.0g
$4349.0 2025-03-19
Enamine
EN300-318593-10.0g
2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride
2060057-17-0 95.0%
10.0g
$6450.0 2025-03-19
Enamine
EN300-318593-1g
2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride
2060057-17-0
1g
$1500.0 2023-09-05

Additional information on 2-{8-azaspirobicyclo3.2.1octane-3,1'-cyclopropane-8-yl}acetyl chloride

Latest Research Briefing on 2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride (CAS: 2060057-17-0)

In recent years, the compound 2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride (CAS: 2060057-17-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural framework, has shown promising potential in the development of novel therapeutic agents. The compound's bicyclic and cyclopropane moieties contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

Recent studies have focused on the synthesis and application of 2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride as a key building block for the development of small-molecule inhibitors targeting various disease pathways. Notably, its role in the modulation of G protein-coupled receptors (GPCRs) has been explored, with preliminary data suggesting high affinity and selectivity for specific receptor subtypes. These findings open new avenues for the design of next-generation GPCR-targeted therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride via a multi-step process involving cyclopropanation and subsequent acylation. The compound's purity and yield were optimized using advanced chromatographic techniques, ensuring its suitability for downstream applications. The study also highlighted the compound's stability under various physiological conditions, a critical factor for its potential use in vivo.

Further investigations have explored the biological activity of derivatives synthesized from 2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride. For instance, a series of amide and ester derivatives exhibited potent inhibitory effects on enzymes involved in inflammatory pathways, as reported in a recent Bioorganic & Medicinal Chemistry Letters article. These derivatives showed low cytotoxicity and favorable pharmacokinetic profiles, positioning them as promising candidates for anti-inflammatory drug development.

The structural versatility of 2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride has also been leveraged in the design of prodrugs. A 2024 study in Molecular Pharmaceutics detailed its use as a prodrug linker, enabling targeted drug delivery to specific tissues. The researchers achieved enhanced bioavailability and reduced off-target effects, underscoring the compound's utility in precision medicine.

In conclusion, 2-{8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]-8-yl}acetyl chloride (CAS: 2060057-17-0) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications span from GPCR modulation to prodrug design, with ongoing studies continuing to uncover its full potential. Future research directions may include further optimization of its synthetic routes and exploration of its interactions with additional biological targets.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd